Cas no 1218785-49-9 (4-(3-methylpyridin-2-yl)but-3-en-2-one)

• Product Name: 4-(3-methylpyridin-2-yl)but-3-en-2-one
• CAS No: 1218785-49-9
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 5845908
• PubChem ID: 129825535
• Update Time: 2025-10-23

4-(3-methylpyridin-2-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(3-methyl-2-pyridinyl)-, (3E)-
• (E)-4-(3-Methylpyridin-2-yl)but-3-en-2-one
• 4-(3-methylpyridin-2-yl)but-3-en-2-one
• SCHEMBL21942849
• 1218785-49-9
• EN300-1831744

• Inchi： 1S/C10H11NO/c1-8-4-3-7-11-10(8)6-5-9(2)12/h3-7H,1-2H3/b6-5+
• InChI Key： FECCDWCQMIWXRH-AATRIKPKSA-N
• SMILES： CC(=O)/C=C/C1=NC=CC=C1C

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 291.9±25.0 °C(Predicted)
• pka: 4.43±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-(3-methylpyridin-2-yl)but-3-en-2-one

Comprehensive Overview of 4-(3-methylpyridin-2-yl)but-3-en-2-one (CAS No. 1218785-49-9)

4-(3-methylpyridin-2-yl)but-3-en-2-one, with the CAS number 1218785-49-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyridine and enone functional groups, serves as a versatile intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its structural adaptability and relevance in drug discovery and pharmaceutical development.

The molecular structure of 4-(3-methylpyridin-2-yl)but-3-en-2-one features a 3-methylpyridine moiety linked to a butenone chain, which contributes to its reactivity and utility in cross-coupling reactions and heterocyclic synthesis. This combination of aromatic and unsaturated ketone functionalities makes it a valuable building block for constructing complex molecules, particularly in the development of bioactive compounds and functional materials.

In recent years, the demand for CAS 1218785-49-9 has surged, driven by its applications in high-throughput screening and targeted therapy research. The compound's ability to act as a ligand or scaffold in molecular interactions has positioned it as a key player in the design of kinase inhibitors and anti-inflammatory agents. Its relevance to cancer research and neurodegenerative disease studies has further amplified its importance in the scientific community.

From a synthetic perspective, 4-(3-methylpyridin-2-yl)but-3-en-2-one is often synthesized via condensation reactions involving 3-methylpyridine-2-carbaldehyde and methyl vinyl ketone. The reaction conditions, including temperature and catalyst selection, are critical to achieving high yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing the growing need for efficient and scalable methodologies.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are well-documented, making it a reliable choice for laboratory and industrial applications. Its UV-Vis absorption characteristics also render it useful in spectroscopic analysis and sensor development, expanding its utility beyond traditional synthetic roles.

In the context of green chemistry, researchers are exploring sustainable approaches to synthesize and utilize CAS 1218785-49-9. Efforts to minimize organic solvent usage and reduce waste generation align with global trends toward environmentally friendly practices. This focus on sustainability has resonated with stakeholders in academia and industry, further driving interest in this compound.

Looking ahead, the potential applications of 4-(3-methylpyridin-2-yl)but-3-en-2-one continue to expand. Its integration into combinatorial chemistry libraries and machine learning-assisted drug design highlights its adaptability to cutting-edge technologies. As the scientific community delves deeper into its properties and applications, CAS 1218785-49-9 is poised to remain a focal point in innovative research and industrial innovation.